Cas no 1696280-50-8 (2-Cyclopropanecarbonylcycloheptane-1,3-dione)

• Product Name: 2-Cyclopropanecarbonylcycloheptane-1,3-dione
• CAS No: 1696280-50-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5693667
• PubChem ID: 107430794
• Update Time: 2025-07-30

2-Cyclopropanecarbonylcycloheptane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropanecarbonylcycloheptane-1,3-dione
• 1696280-50-8
• EN300-1125006
• 1,3-Cycloheptanedione, 2-(cyclopropylcarbonyl)-

• Inchi： 1S/C11H14O3/c12-8-3-1-2-4-9(13)10(8)11(14)7-5-6-7/h7,10H,1-6H2
• InChI Key： LBPSDLMWRXABHG-UHFFFAOYSA-N
• SMILES： O=C(C1C(CCCCC1=O)=O)C1CC1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 367.7±32.0 °C(Predicted)
• pka: 5.87±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds